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Compound of Interest

Compound Name: Trimethylsulfonium

Cat. No.: B1222738 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylsulfonium salts are versatile and widely utilized reagents in organic synthesis, most

notably as precursors to sulfur ylides for the Corey-Chaykovsky reaction. This reaction is a

cornerstone in the formation of epoxides, aziridines, and cyclopropanes. The effective and safe

use of these powerful reagents necessitates a thorough understanding of their properties,

hazards, and handling requirements. This guide provides comprehensive information on the

safe handling, storage, and disposal of common trimethylsulfonium reagents, including

trimethylsulfonium iodide, trimethylsulfonium bromide, and trimethylsulfonium
methylsulfate. Detailed experimental protocols for their synthesis and a key application are also

presented to ensure both safety and experimental success.

Physicochemical and Toxicological Properties
A clear understanding of the physical, chemical, and toxicological properties of

trimethylsulfonium reagents is fundamental to their safe handling. The data for the most

common salts are summarized below.

Physical and Chemical Properties
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Property
Trimethylsulfonium
Iodide

Trimethylsulfonium
Bromide

Trimethylsulfonium
Methylsulfate

CAS Number 2181-42-2 3084-53-5 2181-44-4

Molecular Formula C₃H₉IS C₃H₉BrS C₄H₁₂O₄S₂

Molecular Weight 204.07 g/mol 157.07 g/mol 188.27 g/mol

Appearance
White to yellowish

crystalline solid

White to light yellow

crystalline solid
Almost white powder

Melting Point
215-220 °C

(decomposes)

203-206 °C

(decomposes)
92-94 °C

Solubility
Soluble in water,

alcohol, THF, DMSO
Soluble in water Soluble in water

Toxicological Data
The toxicological data for trimethylsulfonium salts is limited. However, available information

indicates that they should be handled with care.

Reagent Toxicity Data

Trimethylsulfonium Iodide Intravenous LD50 (mouse) = 18 mg/kg[1]

Trimethylsulfonium Bromide
No specific LD50 data found. Assumed to be

harmful.

Trimethylsulfonium Methylsulfate

Accidental ingestion may be damaging to

health. Organo-sulfates can be highly toxic if

absorbed.[2]

Hazard Identification and Safety Precautions
All trimethylsulfonium reagents are classified as hazardous materials. Appropriate personal

protective equipment (PPE) must be worn at all times, and all handling should be conducted in

a well-ventilated fume hood.
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GHS Hazard Summary
Reagent GHS Pictogram(s) Signal Word Hazard Statements

Trimethylsulfonium

Iodide
Warning

H315: Causes skin

irritation[3][4]. H319:

Causes serious eye

irritation[3][4]. H335:

May cause respiratory

irritation[3][4].

Trimethylsulfonium

Bromide
Warning

H315: Causes skin

irritation[1][5]. H319:

Causes serious eye

irritation[1][5]. H335:

May cause respiratory

irritation[1][5].

Trimethylsulfonium

Methylsulfate
Warning

H315: Causes skin

irritation. H319:

Causes serious eye

irritation. H335: May

cause respiratory

irritation.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when working with trimethylsulfonium reagents.

PPE Category Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Flame-resistant lab coat and chemical-resistant

gloves (e.g., nitrile).

Respiratory Protection

Use in a certified chemical fume hood. If not

possible, a NIOSH-approved respirator with an

appropriate cartridge is necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://msds.nipissingu.ca/Inventory/Home/DownloadFile/976
https://www.echemi.com/sds/trimethylsulfoniummethylsulfate-pid_Seven14279.html
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/976
https://www.echemi.com/sds/trimethylsulfoniummethylsulfate-pid_Seven14279.html
https://msds.nipissingu.ca/Inventory/Home/DownloadFile/976
https://www.echemi.com/sds/trimethylsulfoniummethylsulfate-pid_Seven14279.html
https://www.tcichemicals.com/BE/en/sds/T1576_EU_6N.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7754511/
https://www.tcichemicals.com/BE/en/sds/T1576_EU_6N.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7754511/
https://www.tcichemicals.com/BE/en/sds/T1576_EU_6N.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7754511/
https://www.echemi.com/sds/trimethylsulfoniummethylsulfate-pid_Seven14279.html
https://www.benchchem.com/product/b1222738?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[2] Avoid breathing dust.[2] Ensure

adequate ventilation and use only in a chemical fume hood.[2] Wash hands thoroughly after

handling.[2]

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents. Keep containers tightly closed.

Experimental Protocols
Detailed and validated experimental protocols are essential for both safety and reproducibility.

Synthesis of Trimethylsulfonium Reagents
4.1.1 Synthesis of Trimethylsulfonium Iodide

This protocol describes the synthesis of trimethylsulfonium iodide from dimethyl sulfide and

methyl iodide.

Materials:

Dimethyl sulfide

Methyl iodide

Procedure:

In a round-bottomed flask, combine equimolar amounts of dimethyl sulfide and methyl

iodide.

The reaction proceeds at room temperature. Stir the mixture for 12 hours.

The white crystalline product, trimethylsulfonium iodide, will precipitate out of the

solution.

Wash the crystals twice with diethyl ether.

Dry the product under vacuum.
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4.1.2 Synthesis of Trimethylsulfonium Bromide

This protocol details the synthesis of trimethylsulfonium bromide from dimethyl sulfoxide

(DMSO) and benzyl bromide.

Materials:

Benzyl bromide

Dimethyl sulfoxide (DMSO)

Acetone

P₂O₅

Procedure:

In a round-bottomed flask equipped with a condenser, heat a solution of benzyl bromide

(20 mmol) in DMSO (10 mL) at 80 °C for 24 hours.

Cool the reaction mixture to room temperature to allow the precipitation of

trimethylsulfonium bromide.

Wash the precipitate thoroughly with acetone.

Dry the product under vacuum over P₂O₅.[6]

4.1.3 Synthesis of Trimethylsulfonium Methylsulfate

This protocol outlines the preparation of trimethylsulfonium methylsulfate from dimethyl

sulfide and dimethyl sulfate.

Materials:

Dimethyl sulfate

Dimethyl sulfide

Acetone
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Procedure:

To a solution of dimethyl sulfate (0.2 mol) in acetone (80 ml), add dimethyl sulfide (0.2

mol).

The reaction proceeds exothermically. The product will precipitate from the solution.

Filter the precipitate and wash with acetone to obtain trimethylsulfonium methylsulfate.

In-situ Generation of Dimethylsulfonium Methylide
The sulfur ylide is typically generated in situ for immediate use in subsequent reactions.

Materials:

Trimethylsulfonium salt (e.g., iodide or methylsulfate)

Strong base (e.g., sodium hydride or potassium tert-butoxide)

Anhydrous solvent (e.g., DMSO or THF)

Procedure:

Under an inert atmosphere (e.g., nitrogen or argon), suspend the trimethylsulfonium salt

in the anhydrous solvent in a dry flask.

Cool the suspension in an ice bath.

Slowly add the strong base to the suspension with stirring.

The formation of the ylide is indicated by the dissolution of the solids and potentially a

color change.

The resulting solution of the sulfur ylide is ready for immediate use.

The Corey-Chaykovsky Reaction: Epoxidation of a
Ketone
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This protocol provides a general procedure for the epoxidation of a ketone using a sulfur ylide

generated in situ.

Materials:

Trimethylsulfonium iodide (1.65 eq)

Potassium tert-butoxide (1.65 eq)

Anhydrous DMSO

Ketone (1.0 eq)

Ethyl ether

Water

Anhydrous MgSO₄

Procedure:

Dissolve trimethylsulfonium iodide in dry DMSO with stirring until the salt is fully

dissolved.

Add the ketone to the solution.

Slowly add a solution of potassium tert-butoxide in DMSO to the reaction mixture.

Stir the resulting solution at room temperature for 2 hours.

Quench the reaction by adding water.

Extract the product with ethyl ether.

Wash the organic phase with water and dry over anhydrous MgSO₄.

Evaporate the solvent and purify the crude product by column chromatography to yield the

desired epoxide.
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Waste Disposal and Decontamination
Proper quenching and disposal of unreacted trimethylsulfonium reagents and their ylides are

critical for laboratory safety.

Quenching Protocol
Unreacted sulfur ylides and trimethylsulfonium salts must be quenched before disposal.

Cooling: Cool the reaction mixture in an ice bath.

Slow Addition of a Protic Solvent: Under an inert atmosphere, slowly and carefully add a

protic solvent such as isopropanol or methanol to the cooled and stirred reaction mixture.

This will react with and neutralize any remaining reactive species.

Hydrolysis: After the initial quenching with alcohol shows no further exothermic reaction,

slowly add water to ensure all reactive materials are hydrolyzed.

Neutralization: Neutralize the resulting solution with a mild acid (e.g., citric acid or acetic

acid) before disposal.

Disposal
Dispose of the neutralized aqueous waste in an appropriate hazardous waste container.

Contaminated materials such as gloves, paper towels, and glassware should be

decontaminated by rinsing with a suitable solvent and then disposed of as hazardous waste.

Always follow your institution's and local regulations for chemical waste disposal.

Visual Logical and Experimental Workflows
Safe Handling Workflow for Trimethylsulfonium
Reagents
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Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Gather Materials & SDS

Prepare Fume Hood

Don Appropriate PPE

Weigh & Transfer Reagent

Perform Reaction

Quench Unreacted Reagents

Dispose of Waste Properly

Decontaminate Glassware

Click to download full resolution via product page

Caption: Workflow for the safe handling of trimethylsulfonium reagents.
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Synthesis of a Sulfur Ylide

Reactants

Products

Trimethylsulfonium Salt
((CH₃)₃S⁺X⁻)

Dimethylsulfonium Methylide
((CH₃)₂S⁺-CH₂⁻)

+ Base

Strong Base
(e.g., NaH)

Byproducts
(e.g., NaX + H₂)

Anhydrous Solvent
(e.g., DMSO)

in

Click to download full resolution via product page

Caption: In-situ generation of a sulfur ylide.

Corey-Chaykovsky Reaction Mechanism

Ketone/Aldehyde + Sulfur Ylide

Betaine Intermediate

Nucleophilic Attack

Epoxide + Dimethyl Sulfide

Intramolecular SN2
(Ring Closure)
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Click to download full resolution via product page

Caption: Mechanism of the Corey-Chaykovsky reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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